Cas no 1260605-11-5 ((3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid)

• Product Name: (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid
• CAS No: 1260605-11-5
• MF: C₁₇H₂₅NO₇
• MW: 355.382905721664
• CID: 6142462
• PubChem ID: 40418914
• Update Time: 2025-06-09

(3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid
• EN300-1162702
• (3S)-3-{[(tert-butoxy)carbonyl]amino}-3-(3,4,5-trimethoxyphenyl)propanoic acid
• 1260605-11-5
• (S)-3-((tert-Butoxycarbonyl)amino)-3-(3,4,5-trimethoxyphenyl)propanoic acid

• Inchi： 1S/C17H25NO7/c1-17(2,3)25-16(21)18-11(9-14(19)20)10-7-12(22-4)15(24-6)13(8-10)23-5/h7-8,11H,9H2,1-6H3,(H,18,21)(H,19,20)/t11-/m0/s1
• InChI Key： ISCIGPDANVXFSU-NSHDSACASA-N
• SMILES： O(C(N[C@@H](CC(=O)O)C1C=C(C(=C(C=1)OC)OC)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 355.16310214g/mol
• Monoisotopic Mass: 355.16310214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid

Comprehensive Overview of (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid (CAS No. 1260605-11-5)

The compound (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid, identified by its CAS No. 1260605-11-5, is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its structural uniqueness, featuring a tert-butoxycarbonyl (Boc) protecting group and a 3,4,5-trimethoxyphenyl moiety, makes it a valuable building block for drug discovery, particularly in the development of protease inhibitors and kinase modulators. The growing demand for enantiomerically pure compounds in modern therapeutics has elevated the significance of this molecule in academic and industrial settings.

One of the most searched questions in the field of medicinal chemistry is: "What are the applications of Boc-protected amino acids in drug development?" This compound addresses this query directly, as its Boc group enhances stability during synthetic transformations, while the 3,4,5-trimethoxyphenyl fragment contributes to bioactivity. Researchers frequently explore its role in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a trending topic in AI-driven drug design. Computational tools like molecular docking often leverage such scaffolds to predict binding affinities, aligning with the industry's shift toward rational drug design.

From a synthetic perspective, the propanoic acid terminus offers versatility for coupling reactions, enabling the construction of peptidomimetics or hybrid molecules. Laboratories focusing on green chemistry—another hot topic—value its potential for solvent-free amidation or catalytic hydrogenation, reducing environmental impact. Analytical techniques such as HPLC and chiral chromatography are critical for quality control, ensuring enantiopurity, a frequent concern among purchasers searching for high-purity chiral intermediates.

The compound’s relevance extends to cancer research, where derivatives of trimethoxyphenyl compounds exhibit tubulin-binding activity, a mechanism explored in antimitotic agents. This connection to targeted therapy aligns with growing public interest in personalized medicine. Additionally, its CAS No. 1260605-11-5 is often cross-referenced in patent databases, reflecting its commercial importance. Suppliers and researchers alike prioritize scalable synthesis methods, a recurring theme in online forums and scientific discussions.

In summary, (3S)-3-{(tert-butoxy)carbonylamino}-3-(3,4,5-trimethoxyphenyl)propanoic acid exemplifies the intersection of synthetic utility and therapeutic potential. Its multifaceted applications—from peptide chemistry to oncology drug discovery—make it a staple in modern laboratories. As the pharmaceutical industry increasingly adopts AI-augmented workflows and sustainable practices, this compound’s role is poised to expand further, addressing both scientific challenges and market demands.